2-(3,4-dihydro-2H-quinolin-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-(3,4-dihydro-2H-quinolin-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C18H17N3O/c22-18-12-15(19-17-9-3-4-11-21(17)18)13-20-10-5-7-14-6-1-2-8-16(14)20/h1-4,6,8-9,11-12H,5,7,10,13H2
• InChI Key: JXEVQEQVQDGDQC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)CC3=CC(=O)N4C=CC=CC4=N3
• Molecular Formula: C18H17N3O
• Molecular Weight: 291.3 g/mol

Description

2-(3,4-dihydro-2H-quinolin-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one, also known as DQP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DQP belongs to the class of pyrido[1,2-a]pyrimidin-4-one compounds and has been found to possess various biological and pharmacological properties.

Mechanism of Action

The mechanism of action of 2-(3,4-dihydro-2H-quinolin-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one in various biological systems is still not fully understood. However, it has been found to interact with various cellular targets, including DNA, RNA, and proteins. In cancer cells, 2-(3,4-dihydro-2H-quinolin-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one has been reported to inhibit the activity of various enzymes involved in cell cycle regulation, leading to apoptosis and cell cycle arrest. In antiviral research, 2-(3,4-dihydro-2H-quinolin-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one has been found to inhibit the replication of viruses by interfering with viral RNA synthesis.
Biochemical and Physiological Effects:
2-(3,4-dihydro-2H-quinolin-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one has been found to possess various biochemical and physiological effects. In cancer cells, 2-(3,4-dihydro-2H-quinolin-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one has been reported to induce DNA damage, leading to cell cycle arrest and apoptosis. In addition, 2-(3,4-dihydro-2H-quinolin-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one has been found to inhibit the activity of various enzymes involved in cell cycle regulation, leading to the suppression of cancer cell growth and proliferation. In antiviral research, 2-(3,4-dihydro-2H-quinolin-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one has been found to inhibit the replication of viruses by interfering with viral RNA synthesis. In addition, 2-(3,4-dihydro-2H-quinolin-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one has been reported to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

2-(3,4-dihydro-2H-quinolin-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one has various advantages and limitations for lab experiments. One of the advantages is its high potency and selectivity for its cellular targets, making it a useful tool for studying various biological processes. In addition, 2-(3,4-dihydro-2H-quinolin-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one has been found to possess low toxicity, making it a safe compound for use in lab experiments. However, one of the limitations of 2-(3,4-dihydro-2H-quinolin-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are various future directions for the research and development of 2-(3,4-dihydro-2H-quinolin-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one. One potential direction is the optimization of the synthesis process to yield higher purity and higher quality product. In addition, further studies are needed to fully understand the mechanism of action of 2-(3,4-dihydro-2H-quinolin-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one in various biological systems. Moreover, the potential therapeutic applications of 2-(3,4-dihydro-2H-quinolin-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one in various fields of medicine, including cancer, antiviral, and anti-inflammatory research, need to be further explored. Finally, the development of novel derivatives of 2-(3,4-dihydro-2H-quinolin-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one with improved pharmacological properties could lead to the discovery of new therapeutic agents.

Synthesis Methods

The synthesis of 2-(3,4-dihydro-2H-quinolin-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one involves the reaction of 3,4-dihydro-2H-quinoline with pyridine-2-carbaldehyde in the presence of a catalyst. The resulting product is then subjected to further reactions to form 2-(3,4-dihydro-2H-quinolin-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one. The synthesis of 2-(3,4-dihydro-2H-quinolin-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one has been reported in various scientific literature, and the process has been optimized to yield high purity and high-quality product.

Scientific Research Applications

2-(3,4-dihydro-2H-quinolin-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to possess anticancer, antiviral, and anti-inflammatory properties. In cancer research, 2-(3,4-dihydro-2H-quinolin-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. In antiviral research, 2-(3,4-dihydro-2H-quinolin-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one has been found to inhibit the replication of various viruses, including HIV, hepatitis B, and hepatitis C. In addition, 2-(3,4-dihydro-2H-quinolin-1-ylmethyl)pyrido[1,2-a]pyrimidin-4-one has been reported to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.